Cas no 2537956-65-1 (Spironolactone Impurity 20)

Spironolactone Impurity 20 structure

Product Name:Spironolactone Impurity 20

CAS No:2537956-65-1

Molecular Formula:C₂₃H₃₀O₅

Molecular Weight:386.481307506561

CID:5616301

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Spironolactone Impurity 20 Properties

Names and Identifiers

- Spironolactone Impurity 20
- InChIKey： NZWZCVJBFXPIOP-LSKMBWIDSA-N
- Inchi： 1S/C23H30O5/c1-21-8-5-14(24)11-13(21)3-4-15-17(21)6-9-22(2)18(15)7-10-23(22)12-16(19(25)26)20(27)28-23/h11,15-18H,3-10,12H2,1-2H3,(H,25,26)/t15-,16?,17+,18+,21+,22+,23-/m1/s1
- SMILES： C[C@]12CC[C@]3([H])[C@]4(CCC(C=C4CC[C@@]3([H])[C@]1([H])CC[C@@]12OC(C(C1)C(=O)O)=O)=O)C

Experimental Properties

Boiling Point: 613.1±55.0 °C(Predicted)
pka: 3.53±0.60(Predicted)
Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Spironolactone Impurity 20 Related Literature

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Ping Liang,Qing Li,Zhan Wu,Jian-Hui Jiang,Ru-Qin Yu Analyst, 2016,141, 3989-3992
2. Quantitation of acute monocytic leukemia cells spiked in control monocytes using surface-enhanced Raman spectroscopy

N. Köse,I. W. Schie,C. Krafft Anal. Methods, 2018,10, 2785-2791
3. Molecular salts of propranolol with dicarboxylic acids: diversity of stoichiometry, supramolecular structures and physicochemical properties†

M. Jure,A. Yanichev,S. Belyakov CrystEngComm, 2015,17, 9023-9028
4. Stoichiometry, temperature, solvent, metal-directed syntheses of metal–organic frameworks based on flexible V-shaped methylenebis(3,5-dimethylpyrazole) and various aromatic dicarboxylate acids†

CrystEngComm, 2013,15, 3654-3663
5. The effects of low-ratio n-6/n-3 PUFA on biomarkers of inflammation: a systematic review and meta-analysis†

Yali Wei,Yan Meng,Na Li,Qian Wang Food Funct., 2021,12, 30-40
6. Note on the Valenta acetic acid test

Analyst, 1894,19, 147-150
7. Metal–organic anion receptors: trans-functionalised platinum complexes†‡

Matthew G. Fisher,Philip A. Gale,Mark E. Light,Stephen J. Loeb Chem. Commun., 2008, 5695-5697
8. Mo(CO)6 catalysed chemoselective hydrosilylation of α,β-unsaturated amides for the formation of allylamines†

Alexey Volkov,Fredrik Tinnis,Tove Slagbrand,Ida Pershagen,Hans Adolfsson Chem. Commun., 2014,50, 14508-14511
9. Mechanistic insight from activation parameters for the reaction between co-enzyme B12 and cyanide: further evidence that heterolytic Co–C bond cleavage is solvent-assisted†

Mohamed S. A. Hamza,Andrew G. Cregan,Nicola E. Brasch,Rudi van Eldik Dalton Trans., 2003, 596-602
10. Structural and chemical interplay between nano-active and encapsulation materials in a core–shell SnO2@MXene lithium ion anode system†

Peiran Wang,Yuantao Yan,Chi Cheng,Weimin Zhang,Dengke Zhou,Linsen Li,Xiaowei Yang,Xiao-Zhen Liao,Zi-Feng Ma,Yu-Shi He CrystEngComm, 2021,23, 368-377

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